2-[(Piperidin-4-yl)amino]cyclohexan-1-ol
CAS No.: 1249847-22-0
Cat. No.: VC4217031
Molecular Formula: C11H22N2O
Molecular Weight: 198.31
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1249847-22-0 |
|---|---|
| Molecular Formula | C11H22N2O |
| Molecular Weight | 198.31 |
| IUPAC Name | 2-(piperidin-4-ylamino)cyclohexan-1-ol |
| Standard InChI | InChI=1S/C11H22N2O/c14-11-4-2-1-3-10(11)13-9-5-7-12-8-6-9/h9-14H,1-8H2 |
| Standard InChI Key | UNARILAXECBSHT-UHFFFAOYSA-N |
| SMILES | C1CCC(C(C1)NC2CCNCC2)O |
Introduction
Synthesis and Preparation
Currently, there are no detailed synthesis protocols or methods available for 2-[(Piperidin-4-yl)amino]cyclohexan-1-ol in the reviewed literature. Typically, compounds with similar structures are synthesized through reactions involving amines and alcohols, often requiring catalysts or specific conditions to facilitate the formation of the desired product.
Biological Activities and Potential Applications
While specific biological activities of 2-[(Piperidin-4-yl)amino]cyclohexan-1-ol are not documented, compounds with similar structures, such as those containing piperidine rings, often exhibit interesting pharmacological properties. For instance, piperidine derivatives are known to interact with various biological targets, including neurotransmitter transporters and enzymes .
Research Directions
Future research on 2-[(Piperidin-4-yl)amino]cyclohexan-1-ol could focus on several areas:
-
Synthesis Optimization: Developing efficient synthesis methods to produce the compound in high purity and yield.
-
Biological Evaluation: Investigating potential biological activities, such as interactions with neurotransmitter transporters or other enzymes.
-
Pharmacokinetic Studies: Assessing the compound's absorption, distribution, metabolism, and excretion (ADME) properties.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume